Cas no 501441-90-3 (6-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline)

6-Bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline is a versatile heterocyclic compound with a tetrahydroisoquinoline core structure, featuring a bromine substituent at the 6-position and a methyl group at the 1-position. This scaffold is of significant interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) agents and alkaloid-derived therapeutics. The bromine moiety offers a reactive handle for further functionalization via cross-coupling reactions, enhancing its utility in synthetic applications. Its well-defined structure and stability make it suitable for use in high-precision organic synthesis and drug discovery programs.

6-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline structure

501441-90-3 structure

Product Name:6-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline

CAS No:501441-90-3

MF:C₁₀H₁₂BrN

MW:226.112981796265

CID:1566033

PubChem ID:59662590

Update Time:2025-10-18

6-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

- Isoquinoline, 6-bromo-1,2,3,4-tetrahydro-1-methyl-
- 6-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline
- JWPFGTSRERYDEW-UHFFFAOYSA-N
- AT22644
- DB-091058
- EN300-1720627
- 501441-90-3
- 6-Bromo-1-methyl-1,2,3,4-tetrahydro-isoquinoline
- SCHEMBL1010996
- Inchi： 1S/C10H12BrN/c1-7-10-3-2-9(11)6-8(10)4-5-12-7/h2-3,6-7,12H,4-5H2,1H3
- InChI Key： JWPFGTSRERYDEW-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)CCNC2C

Computed Properties

Exact Mass: 225.01536
Monoisotopic Mass: 225.01531g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 12Å²

Experimental Properties

PSA: 12.03

6-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline Pricemore >>

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